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Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B10757207 Get Quote

GSK 690 Hydrochloride is a potent, reversible inhibitor of lysine-specific demethylase 1

(LSD1), requiring careful handling to ensure the safety of laboratory personnel and prevent

contamination.[1][2][3] This document provides essential guidance on personal protective

equipment (PPE), operational procedures, and disposal protocols for researchers, scientists,

and drug development professionals.

Personal Protective Equipment (PPE)
Given the hazardous nature of potent chemical compounds, a comprehensive PPE strategy is

mandatory. The following table summarizes the recommended PPE for handling GSK 690
Hydrochloride, based on general guidelines for hazardous drugs.[4][5][6]
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Body Part
Personal Protective

Equipment
Specifications & Rationale

Hands
Double Gloving

(Chemotherapy-rated gloves)

Inner glove should be tucked

under the gown cuff, and the

outer glove should be worn

over the cuff. Provides an extra

layer of protection against

contamination.

Body
Disposable, fluid-resistant

gown

Should be shown to be

resistant to permeability by

hazardous drugs.[4][5]

Prevents skin contact and

contamination of personal

clothing.

Eyes/Face
Safety goggles and a face

shield

Provides protection against

splashes and aerosols. A face

shield offers broader protection

for the entire face.

Respiratory N95 or higher-rated respirator

Recommended when handling

the powder form to prevent

inhalation of fine particles. Use

within a certified chemical

fume hood.

Operational Plan: From Receipt to Disposal
A structured operational plan is crucial for the safe handling of GSK 690 Hydrochloride. This

workflow minimizes exposure risk and ensures the integrity of the compound.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored under the recommended conditions to maintain its stability.
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Storage Condition Temperature Duration Notes

Powder -20°C 3 years
Store in a tightly

sealed container.

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

moisture.[1]

Handling and Preparation of Solutions
All handling of GSK 690 Hydrochloride, especially the powder form, should be conducted in a

certified chemical fume hood to minimize inhalation risk.

Experimental Workflow for Handling GSK 690 Hydrochloride
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Preparation

Experimentation

Disposal

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh GSK 690 Hydrochloride

Dissolve in Appropriate Solvent (e.g., DMSO)

Aliquot Stock Solution

Retrieve Aliquot from Storage

Store at -80°C

Thaw and Prepare Working Solution

Perform Experiment

Collect All Contaminated Waste

Post-Experiment

Segregate into Labeled Hazardous Waste Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of GSK 690 Hydrochloride.
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Disposal Plan
Proper disposal of GSK 690 Hydrochloride and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance. Do not dispose of this

chemical down the drain or in regular trash.[7]

Waste Segregation and Collection
Identify Contaminated Materials: This includes unused compound, stock solutions, working

solutions, contaminated PPE (gloves, gown, etc.), and any labware that has come into

contact with the compound (e.g., pipette tips, tubes, flasks).

Use Designated Hazardous Waste Containers: All waste materials should be collected in a

clearly labeled, leak-proof hazardous waste container. The container must be compatible

with the chemical waste it holds.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name of

the chemical (GSK 690 Hydrochloride), and the primary hazard (e.g., "Toxic").

Professional Disposal
Arrange for the disposal of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company.[7] Adhere to all local,

state, and federal regulations for hazardous waste disposal.

In the event of a spill, immediately evacuate the area and alert your supervisor and EHS. Wear

appropriate PPE, and if trained to do so, contain the spill using a chemical spill kit. All materials

used for cleanup must also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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